Cas no 320421-51-0 (5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile)

• Product Name: 5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile
• CAS No: 320421-51-0
• MF: C₁₄H₉F₃N₂S
• MW: 294.294872045517
• MDL: MFCD00793554
• CID: 1453568
• Update Time: 2025-06-09

5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-{[3-(trifluoromethyl)phenyl]-sulfanyl}benzenecarbonitrile
• 5-AMINO-2-{[3-(TRIFLUOROMETHYL)PHENYL]SULFANYL} BENZENECARBONITRILE
• 5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile

• MDL： MFCD00793554
• Inchi： 1S/C14H9F3N2S/c15-14(16,17)10-2-1-3-12(7-10)20-13-5-4-11(19)6-9(13)8-18/h1-7H,19H2
• InChI Key： UIXJHGHFWHSBEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C#N)N)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 78-80°C

5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile

Comprehensive Overview of 5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile (CAS No. 320421-51-0)

5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile, with the CAS number 320421-51-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzenecarbonitrile core with a trifluoromethylphenyl-sulfanyl substituent, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like 5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile has surged due to their applications in medicinal chemistry and agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine and targeted therapies. The compound's sulfanyl linkage also offers versatility in cross-coupling reactions, a hot topic in synthetic organic chemistry.

The synthesis of CAS 320421-51-0 typically involves palladium-catalyzed coupling or nucleophilic aromatic substitution, methods frequently discussed in green chemistry forums. Optimizing these processes to reduce waste and improve yields is a key focus area, reflecting the industry's shift toward sustainable practices. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common query among quality control professionals.

From an SEO perspective, users often search for "5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile supplier" or "CAS 320421-51-0 synthesis protocol," highlighting commercial and academic interest. The compound's role in high-performance polymers and electronic materials further expands its relevance, as these sectors prioritize thermal stability and electrochemical properties. Regulatory compliance, especially regarding REACH and FDA guidelines, is another frequent search theme.

In conclusion, 5-Amino-2-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile exemplifies the intersection of innovation and practical application. Its multifaceted utility ensures continued research momentum, addressing both scientific challenges and industrial needs. For those exploring structure-activity relationships or material science advancements, this compound remains a pivotal subject of study.